2-[2-[(4,6-Dimethylpyrimidin-2-yl)amino]ethyl]-6-(4-fluorophenyl)pyridazin-3-one

• IUPAC Name: 2-[2-[(4,6-dimethylpyrimidin-2-yl)amino]ethyl]-6-(4-fluorophenyl)pyridazin-3-one
• InChI: InChI=1S/C18H18FN5O/c1-12-11-13(2)22-18(21-12)20-9-10-24-17(25)8-7-16(23-24)14-3-5-15(19)6-4-14/h3-8,11H,9-10H2,1-2H3,(H,20,21,22)
• InChI Key: IVLLKLJAAXWLOC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)F)C
• Molecular Formula: C18H18FN5O
• Molecular Weight: 339.4 g/mol

Description

2-[2-[(4,6-Dimethylpyrimidin-2-yl)amino]ethyl]-6-(4-fluorophenyl)pyridazin-3-one , also known by its chemical structure, is a novel compound synthesized through microwave irradiation. It belongs to the class of pyrimidines, which exhibit diverse biological activities. Pyrimidines play crucial roles in living organisms, including DNA, RNA, and various natural products like antibiotics and vitamins. This compound’s synthesis is significant in medicinal chemistry due to its potential applications.

Synthesis Analysis

Under microwave irradiation, these precursors react to form ethyl (S)-2-benzamido-5-[(4,6-dimethylpyrimidin-2-yl)amino]pentanoate (3) . The synthesis yields moderate results (70% yield) and is characterized using various techniques, including UV-Vis, FTIR-ATR spectroscopy, 1H-NMR, 13C-NMR, HRMS, and EI-MS.

Molecular Structure Analysis

The molecular formula of the compound is C15H20N6O2 . It features a pyrimidine ring system with a benzamido group and an aminoethyl side chain. The specific arrangement of atoms and functional groups determines its properties and potential biological activities.

Chemical Reactions Analysis

The compound’s synthesis involves the condensation of β-dicarbonyl and amine compounds. α-amino acids, such as l-arginine, serve as versatile building blocks for constructing heterocyclic systems. The microwave irradiation method facilitates efficient formation of the target compound.

Future Directions

Future studies could explore the compound’s biological activities, potential therapeutic applications, and optimization of its synthesis. Investigating its interactions with specific targets and assessing its pharmacological properties would be valuable.